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Introduction
The L-alanine aminopeptidase (LAP) test, often referred to as the Leucine Aminopeptidase test

in clinical microbiology, is a crucial biochemical assay used in bacteriology for the presumptive

identification of various bacterial species. This test is particularly valuable for the differentiation

of catalase-negative, Gram-positive cocci.[1][2][3][4] Additionally, a variation of this test is

employed as a rapid method to distinguish between Gram-negative and Gram-positive

bacteria.[5][6][7][8] The test identifies the presence of the enzyme L-alanine aminopeptidase,

which is a proteolytic enzyme that plays a role in bacterial metabolism.[1]

Principle of the Test
The fundamental principle of the LAP test involves the enzymatic hydrolysis of an L-alanine

derivative. The enzyme L-alanine aminopeptidase, if present in the test organism, cleaves the

substrate, releasing a molecule that, upon the addition of a developing reagent, produces a

distinct color change.[1][2][3]

There are two common substrates used in commercially available test systems:

L-alanine-β-naphthylamide: Used in the disk-based method. The enzyme hydrolyzes this

substrate to release free β-naphthylamine. The addition of p-dimethylaminocinnamaldehyde
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reagent results in the formation of a red Schiff base, indicating a positive reaction.[1][2]

L-alanine-4-nitroanilide: This substrate is typically found on test strips. The enzyme cleaves

this substrate to produce p-nitroaniline, which is a yellow compound. The development of a

yellow color indicates a positive result.[5][6][7][9]

Applications
Identification of Catalase-Negative, Gram-Positive Cocci: The LAP test is instrumental in

differentiating between various genera of catalase-negative, Gram-positive cocci. For

instance, Streptococcus, Enterococcus, Lactococcus, and Pediococcus species are typically

LAP-positive, while Aerococcus and Leuconostoc species are generally LAP-negative.[1][2]

[3][4][10]

Determination of Gram Status: The L-alanine aminopeptidase enzyme is predominantly

found in the cell wall of Gram-negative bacteria.[5][6][7] Therefore, the test can serve as a

rapid indicator of Gram status, complementing the traditional Gram stain. Most Gram-

negative bacteria will yield a positive result, while most Gram-positive bacteria will be

negative.[5][8]

Experimental Protocols
Two primary methods for the L-alanine aminopeptidase test are widely used: the disk diffusion

method and the test strip method.

4.1. Disk Diffusion Method (for Catalase-Negative, Gram-Positive Cocci)

This method is commonly used for the identification of streptococci and related organisms.

Materials:

LAP disks (impregnated with L-alanine-β-naphthylamide)[1]

LAP reagent (p-dimethylaminocinnamaldehyde)[2][4]

Sterile distilled water[1][2]

Sterile inoculating loop or wooden applicator stick[1][2]
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Petri dish or microscope slide[4]

Test Organism: 18-24 hour pure culture of the bacterium to be tested.[2]

Control Strains:

Positive Control: Enterococcus faecalis (ATCC 29212)[4]

Negative Control: Aerococcus viridans (ATCC 11563)[4]

Procedure:

Place a LAP disk in a sterile petri dish or on a clean microscope slide.[1][4]

Moisten the disk slightly with a drop of sterile distilled water. Do not oversaturate the disk.[1]

[2][3]

Using a sterile inoculating loop or applicator stick, pick several well-isolated colonies of the

test organism.[2]

Smear the inoculum onto the surface of the LAP disk.[1][4]

Incubate the disk at room temperature for 5 minutes.[1][2][4]

After incubation, add one to two drops of the LAP reagent (p-dimethylaminocinnamaldehyde)

to the disk.[1][3]

Observe for a color change within 1-2 minutes of adding the reagent.[1][2][4]

4.2. Test Strip Method (for Gram Differentiation)

This method is a rapid procedure to determine the likely Gram status of a bacterial isolate.

Materials:

Aminopeptidase test strips (containing L-alanine-4-nitroanilide)[5][6][7]

Sterile distilled water[5][7]
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Small test tube[5][6][7]

Sterile inoculating loop[6][7]

Test Organism: A thickly grown, individual colony from a pure culture.[6][7]

Incubator or water bath at 37°C[5][6][7]

Control Strains:

Positive Control: Escherichia coli[6]

Negative Control: Staphylococcus aureus[6]

Procedure:

Using a sterile inoculating loop, pick a large, well-isolated colony of the test organism.[6][7]

Suspend the bacterial colony in 0.2 ml of sterile distilled water in a small test tube to create

an opalescent suspension.[5][6][7]

Place an aminopeptidase test strip into the bacterial suspension, ensuring the reaction zone

is fully immersed.[5][6][7]

Incubate the tube at 37°C for 10 to 30 minutes.[5][6][7]

Observe the color of the suspension.[6]

Data Presentation
Table 1: Summary of L-Alanine Aminopeptidase Test Protocols and Interpretation
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Parameter Disk Diffusion Method Test Strip Method

Substrate L-alanine-β-naphthylamide L-alanine-4-nitroanilide[5][6][7]

Developing Reagent

p-

dimethylaminocinnamaldehyde

[2][4]

None (product is colored)[6][7]

Incubation Time 5 minutes[1][2][4] 10 - 30 minutes[5][6][7]

Incubation Temperature Room Temperature[1][2][4] 37°C[5][6][7]

Positive Result
Bright pink or cherry-red

color[1][2]
Yellow color development[5][6]

Negative Result
No color change or a slight

yellow color[1][2]
No color change[5]

Primary Application

Identification of catalase-

negative, Gram-positive

cocci[1][3]

Rapid determination of Gram

status[5][6]

Visualization of Experimental Workflows
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Disk Diffusion Method Test Strip Method

Start

Place LAP disk in petri dish

Moisten disk with sterile water

Inoculate disk with bacterial colonies

Incubate at room temperature for 5 min

Add p-dimethylaminocinnamaldehyde reagent

Observe for color change within 2 min

Interpret Result

Positive: Red/Pink Color

Color Change

Negative: No Change/Yellow

No Color Change

Start

Suspend bacterial colony in 0.2ml water

Insert test strip into suspension

Incubate at 37°C for 10-30 min

Observe for color change of suspension

Interpret Result

Positive: Yellow Color

Color Change

Negative: No Color Change

No Color Change
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Figure 1: Workflow diagrams for the L-alanine aminopeptidase (LAP) disk diffusion and test

strip methods.

Limitations
The LAP test is just one component of a comprehensive bacterial identification scheme and

should be used in conjunction with other biochemical and morphological tests.[1][3][4]

An insufficient inoculum may lead to false-negative results.[1][3][4]

For the test strip method, bacterial colonies with strong intrinsic pigmentation should be

avoided as they may interfere with the interpretation of the color change.[5][6]

Some bacterial species may show variable results.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://m.youtube.com/watch?v=Gv2yB3w3FE4
https://www.benchchem.com/product/b555589#detailed-protocol-for-l-alanine-aminopeptidase-test-in-bacteriology
https://www.benchchem.com/product/b555589#detailed-protocol-for-l-alanine-aminopeptidase-test-in-bacteriology
https://www.benchchem.com/product/b555589#detailed-protocol-for-l-alanine-aminopeptidase-test-in-bacteriology
https://www.benchchem.com/product/b555589#detailed-protocol-for-l-alanine-aminopeptidase-test-in-bacteriology
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

